Cas no 68608-32-2 (Cedrene)

Cedrene structure
Cedrene structure
Product Name:Cedrene
CAS No:68608-32-2
MF:C15H24
MW:204.351064682007
CID:58827
PubChem ID:521207
Update Time:2024-03-01

Cedrene Chemical and Physical Properties

Names and Identifiers

    • Cedarwood terpenes
    • Cedarwood oil terpenes fraction
    • Cedrene
    • Di-epi-.alpha.-cedrene
    • 2,6,6,8-TETRAMETHYLTRICYCLO[5.3.1.0(1,5)]UNDEC-8-ENE
    • ALPHA-CEDRENE
    • 1H-3a,7-Methanoazulene, 2,3,4,7,8,8a-hexahydro-3,6,8,8-tetramethyl-, (3R,3aS,7S,8aS)-
    • 1H-3a,7-Methanoazulene, 2,3,4,7,8,8a-hexahydro-3,6,8,8-tetramethyl-, [3R-(3.alpha.,3a.beta.,7.beta.,8a.alpha.)]-
    • Di-epi- -cedrene
    • Cedr-8-ene #
    • FT-0610508
    • FT-0693131
    • IRAQOCYXUMOFCW-UHFFFAOYSA-N
    • NS00012082
    • 1H-3a,7-Methanoazulene, 2,3,4,7,8,8a-hexahydro-3,6,8,8-tetramethyl-
    • 19069-48-8
    • 68608-32-2
    • 2,6,6,8-tetramethyltricyclo[5.3.1.01,5]undec-8-ene
    • FT-0623525
    • DTXSID00859378
    • CHEBI:167345
    • Inchi: 1S/C15H24/c1-10-7-8-15-9-12(10)14(3,4)13(15)6-5-11(15)2/h7,11-13H,5-6,8-9H2,1-4H3
    • InChI Key: IRAQOCYXUMOFCW-UHFFFAOYSA-N
    • SMILES: C123CC=C(C)C(C1)C(C)(C)C2CCC3C

Computed Properties

  • Exact Mass: 204.187800766 g/mol
  • Monoisotopic Mass: 204.187800766 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 204.35
  • XLogP3: 4.6
  • Topological Polar Surface Area: 0
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